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Compound of Interest

Compound Name: Lsd1-IN-22

Cat. No.: B12397650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Lsd1-IN-22, a potent and selective

inhibitor of Lysine-Specific Demethylase 1 (LSD1). This document consolidates key chemical

and biological data, detailed experimental methodologies, and relevant signaling pathways to

support ongoing research and drug development efforts targeting LSD1.

Core Compound Data
Lsd1-IN-22, also identified as cis-4-Br-2,5-F2-PCPA, is a derivative of trans-2-

phenylcyclopropylamine (PCPA) and functions as a covalent inhibitor of LSD1.[1] Its chemical

and biological properties are summarized below.
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Property Value Reference

CAS Number 2821068-05-5 [2][3]

Molecular Formula C9H8BrF2N [4]

Molecular Weight 248.07 g/mol [4]

Synonyms cis-4-Br-2,5-F2-PCPA, S1024 [1][5]

Mechanism of Action Covalent inhibitor of LSD1 [1]

Ki (LSD1) 98 nM (0.094 µM) [1][2]

Ki (LSD2) 8.4 µM [1]

Mechanism of Action and Signaling Pathways
LSD1 is a flavin adenine dinucleotide (FAD)-dependent amine oxidase that plays a crucial role

in transcriptional regulation by demethylating histone H3 at lysine 4 (H3K4me1/2) and lysine 9

(H3K9me1/2).[6][7] By inhibiting LSD1, Lsd1-IN-22 modulates the methylation status of these

key histone marks, leading to the reactivation of silenced tumor suppressor genes and the

suppression of oncogenic pathways.

LSD1 is implicated in several critical signaling pathways in cancer, including:

TGF-β Signaling: LSD1 can regulate the expression of TGF-β family members.[1]

mTOR Signaling: LSD1 has been shown to negatively regulate autophagy through the

mTOR signaling pathway in certain cancer cells.[5]

Notch and PI3K/Akt/mTOR Pathways: LSD1 can promote the activation of both the Notch

and PI3K/Akt/mTOR signaling pathways in some cancers.[8]

Immune Checkpoint Regulation: LSD1 can regulate the expression of immune checkpoint

proteins like PD-L1.[1]

Below is a simplified representation of the signaling pathways influenced by LSD1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Lsd1-IN-22 (CAS: 2821068-05-5): A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12397650#lsd1-in-22-cas-number-2821068-05-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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